N,N-dimethyl-2-[(7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl)oxy]acetamide

• IUPAC Name: N,N-dimethyl-2-(7-methyl-2-oxo-4-phenylchromen-5-yl)oxyacetamide
• InChI: InChI=1S/C20H19NO4/c1-13-9-16(24-12-18(22)21(2)3)20-15(14-7-5-4-6-8-14)11-19(23)25-17(20)10-13/h4-11H,12H2,1-3H3
• InChI Key: VZYFFVJAIGPGIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CC(=O)O2)C3=CC=CC=C3)C(=C1)OCC(=O)N(C)C
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N,N-dimethyl-2-[(7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl)oxy]acetamide often involves multi-step chemical reactions, starting from basic aromatic or heterocyclic components. For example, the synthesis of related chromen-4-yl derivatives includes reactions such as acetylation, ethylation, and condensation, with specific conditions optimized for yield and purity (Gong Fenga, 2007).

Molecular Structure Analysis

The molecular structure of compounds similar to this compound has been elucidated through techniques like X-ray crystallography and NMR spectroscopy. These analyses reveal the geometric configuration, bond lengths, and angles, contributing to the understanding of the compound's stereochemistry and reactivity (Budzisz Elż & Pastuszko Slawomir, 1999).

Chemical Reactions and Properties

Chemical reactions involving this compound derivatives are diverse and include cyclo-condensation, Schiff base formation, and reactions with amines and other nucleophiles. These reactions can lead to a wide variety of products with different biological activities and physicochemical properties (M. Čačić et al., 2009).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the behavior of this compound in different environments. These properties are influenced by the molecular structure and can affect the compound's applications in various fields (S. Kang, N. Cho, & S. Jang, 2011).

Chemical Properties Analysis

The chemical properties, including reactivity with various chemical agents, stability under different conditions, and pKa values, are fundamental for predicting the behavior of this compound in chemical syntheses and applications. Studies on related compounds provide insights into these properties, facilitating the development of new derivatives with tailored features for specific uses (M. Duran & M. Canbaz, 2013).

Mechanism of Action

The mechanism of action of coumarin derivatives can vary greatly depending on the specific groups attached to the coumarin ring. The specific mechanism of action of “N,N-dimethyl-2-[(7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl)oxy]acetamide” would need to be studied experimentally.

Safety and Hazards

The safety and hazards associated with coumarin derivatives can vary greatly depending on the specific groups attached to the coumarin ring. The specific safety and hazards of “N,N-dimethyl-2-[(7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl)oxy]acetamide” would need to be determined experimentally.

Future Directions

The future directions for research on coumarin derivatives are vast, given their wide range of biological and pharmaceutical properties. Future research could focus on synthesizing new coumarin derivatives, investigating their biological properties, and exploring their potential applications in medicine.